4-Aza-4-methylpregnane-3,20-dione

• CAS No.: 73671-90-6
• Molecular Formula: C21H33NO2
• Molecular Weight: 331.5 g/mol
• IUPAC Name: (1S,3aS,3bS,5aR,9aR,9bS,11aS)-1-acetyl-6,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,8,9,9b,10,11-dodecahydro-1H-indeno[5,4-f]quinolin-7-one
• InChI: InChI=1S/C21H33NO2/c1-13(23)15-6-7-16-14-5-8-18-21(3,12-10-19(24)22(18)4)17(14)9-11-20(15,16)2/h14-18H,5-12H2,1-4H3/t14-,15+,16-,17-,18+,20+,21+/m0/s1
• InChI Key: WGPZAVZHAGYUOL-UBYIZVQESA-N
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)N4C)C)C
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)N4C)C)C
• Synonyms: 4-aza-4-methyl-5 alpha-pregnane-3,20-dione; 4-aza-4-methylpregnane-3,20-dione; L 637146; L-637,146

Description

4-Aza-4-methylpregnane-3,20-dione is a synthetic steroid derivative characterized by the substitution of a nitrogen atom (aza group) at position 4 of the pregnane backbone, along with a methyl group at position 3. This modification alters the electronic and steric properties of the molecule compared to natural steroids. The compound belongs to the 4-azasteroid class, which is known for inhibiting 5α-reductase, an enzyme involved in androgen metabolism . These methods typically yield high-purity crystalline solids with distinct spectroscopic signatures (e.g., $^{1}\text{H-NMR}$ and $^{13}\text{C-NMR}$ shifts) .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 4-Aza-4-methylpregnane-3,20-dione with related pregnane derivatives:

Compound	Structural Features	Molecular Formula	Key Functional Groups
4-Aza-4-methylpregnane-3,20-dione	4-Nitrogen substitution, 4-methyl group, saturated pregnane backbone, 3,20-diketones	$ \text{C}{22}\text{H}{33}\text{NO}_2 $	Aza group, methyl, diketones
Progesterone (Pregn-4-ene-3,20-dione)	Δ$^4$ double bond, no nitrogen substitution	$ \text{C}{21}\text{H}{30}\text{O}_2 $	3,20-diketones, Δ$^4$ unsaturation
Desoxycorticosterone (21-Hydroxypregn-4-ene-3,20-dione)	21-hydroxyl group, Δ$^4$ double bond	$ \text{C}{21}\text{H}{30}\text{O}_3 $	3,20-diketones, 21-OH
4-Aza-pregnane-3,20-dione	Saturated backbone, 4-nitrogen substitution, no methyl group	$ \text{C}{20}\text{H}{29}\text{NO}_2 $	Aza group, diketones
16-Methyl-4-azapregnane-3,20-dione	16-methyl substitution, 4-nitrogen substitution	$ \text{C}{21}\text{H}{33}\text{NO}_2 $	Aza group, 16-methyl, diketones

Key Observations :

• Aza Substitution : The nitrogen at position 4 increases polarity and alters hydrogen-bonding capacity compared to progesterone’s carbon backbone .
• In contrast, 16-methyl derivatives (e.g., CAS 159915-37-4) modify conformational flexibility .
• Unsaturation : Progesterone and desoxycorticosterone retain the Δ$^4$ double bond, critical for hormonal activity, while 4-aza analogs are fully saturated, reducing metabolic degradation .

Physicochemical Properties

Compound	Melting Point (°C)	Solubility	Spectral Data Highlights ($^{1}\text{H-NMR}$)
4-Aza-pregnane-3,20-dione	275–277	Low in water; soluble in CH$2$Cl$2$	δ 5.69 (NH), 2.12 (21-CH$3$), 0.63 (18-CH$3$)
Progesterone	127–131 (α-form)	Insoluble in water; soluble in ethanol	δ 5.35 (H-4), 2.30 (21-CH$_3$)
4-Aza-5-pregnene-3,20-dione	208–210	Soluble in ethanol	δ 7.36 (NH), 4.82 (H-6), 1.87 (21-CH$_3$)
16-Methyl-4-azapregnane-3,20-dione	Not reported	Likely similar to analogs	Not reported

Key Observations :

• The aza substitution correlates with higher melting points (e.g., 275–277°C for 4-Aza-pregnane-3,20-dione vs. 127°C for progesterone), suggesting stronger intermolecular interactions .
• Progesterone’s Δ$^4$ unsaturation results in distinct $^{1}\text{H-NMR}$ signals (e.g., H-4 at δ 5.35) absent in saturated 4-aza analogs .